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Compound of Interest

Compound Name: SR14150

Cat. No.: B1681994 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SR14150 is not publicly available. This

guide is based on best practices for handling potent, novel research compounds with unknown

hazard profiles. All procedures must be conducted in accordance with a thorough, site-specific

risk assessment and in compliance with all institutional and regulatory guidelines.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SR14150, a NOP receptor agonist. The focus is on

providing direct, procedural guidance to ensure the safe handling, use, and disposal of this

potent research compound.

Personal Protective Equipment (PPE)
Given the unknown toxicological profile of SR14150, a conservative approach to PPE is

mandatory. The required level of protection varies with the experimental procedure and the

physical form of the compound.

Table 1: Recommended Personal Protective Equipment for Handling SR14150
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Activity Recommended PPE Rationale

Weighing and Dispensing (as

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a fitted N95 respirator within a

certified chemical fume hood.-

Disposable solid-front lab coat

with tight-fitting cuffs.- Double

nitrile gloves.- Disposable

sleeves.- Safety goggles (if not

using a full-face respirator).

High risk of aerosolization and

inhalation of potent fine

powders. Full respiratory and

skin protection is critical to

prevent exposure.[1]

Solution Preparation

- Certified chemical fume

hood.- Standard lab coat.-

Chemical splash goggles or

safety glasses with side

shields.- Single pair of nitrile

gloves.

Reduced risk of aerosolization

when handling solutions, but

splash and spill hazards

remain. Primary containment is

achieved with a fume hood.[1]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate chemical-resistant

gloves for the solvent being

used.

Focus on preventing

accidental skin and eye

contact during procedural

manipulations.

General Laboratory Operations
- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to

protect against incidental

contact and contamination.[2]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe management of potent compounds like

SR14150.

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the compound name (SR14150), any

known hazard information, and the date of receipt.

Inventory: Log the compound into the laboratory's chemical inventory system.
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Storage: Store SR14150 in a cool, dry, and dark place, away from incompatible materials. A

designated, secure storage location, such as a locked cabinet or refrigerator, is

recommended.

The following is a generalized protocol for preparing a stock solution of a research chemical for

use in cellular or biochemical assays.

Pre-Weighing Setup:

Don the appropriate PPE as specified in Table 1 for handling powders.

Decontaminate the weighing area and analytical balance.

Use a dedicated set of weighing tools (spatula, weighing paper).

Weighing:

Inside a chemical fume hood or a containment glove box, carefully weigh the desired

amount of SR14150 powder.

Handle the compound gently to minimize aerosol generation.

Solubilization:

Transfer the weighed powder to a sterile, appropriate-sized vial (e.g., a glass vial with a

PTFE-lined cap).

Add the desired volume of a suitable solvent (e.g., DMSO) to achieve the target stock

concentration (e.g., 10 mM).

Cap the vial securely and vortex until the compound is fully dissolved.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term stability.
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Diagram 1: Workflow for Preparation of SR14150 Stock Solution
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Caption: Workflow for the preparation of a concentrated stock solution of SR14150.
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Disposal Plan
Proper disposal of SR14150 and associated waste is critical to prevent environmental

contamination and ensure safety.

Solid Waste: All disposable items that have come into contact with SR14150 (e.g., gloves,

weighing paper, pipette tips, vials) should be considered hazardous waste. Place these items

in a dedicated, sealed, and clearly labeled hazardous waste container.[1]

Liquid Waste: Collect all aqueous and solvent-based solutions containing SR14150 in a

sealed, properly labeled hazardous waste container. Do not mix with other waste streams

unless compatibility has been confirmed.[1]

General Principle: All disposal must be carried out in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Chemical Inactivation (for consideration and validation): For opioid-like compounds, chemical

degradation through methods such as acid hydrolysis may be a possibility to reduce potency

before final disposal. Studies have shown that strong acids at high temperatures can

degrade opioids.[3][4][5] However, the efficacy and byproducts of such a reaction with

SR14150 are unknown. This method should not be attempted without thorough investigation

and validation by qualified personnel.

Final Disposal: All waste, whether chemically treated or not, must be disposed of through an

authorized hazardous waste management service. Do not dispose of SR14150 down the

drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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